1,5-Bis[4-(propan-2-yl)cyclohexyl]pentan-3-one

• CAS No.: 62221-14-1
• Molecular Formula: C23H42O
• Molecular Weight: 334.6 g/mol
• IUPAC Name: 1,5-bis(4-propan-2-ylcyclohexyl)pentan-3-one
• InChI: InChI=1S/C23H42O/c1-17(2)21-11-5-19(6-12-21)9-15-23(24)16-10-20-7-13-22(14-8-20)18(3)4/h17-22H,5-16H2,1-4H3
• InChI Key: SNHFEASYIFYFGA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(CC1)CCC(=O)CCC2CCC(CC2)C(C)C

Description

1,5-Bis[4-(propan-2-yl)cyclohexyl]pentan-3-one is a useful research compound. Its molecular formula is C23H42O and its molecular weight is 334.6 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3-(4-Isopropylcyclohexyl)propionic acid (39.7 g., 0.20 mole) and iron (hydrogen reduced, 6.15 g., 0.11 mole) is heated for 1.5 hours at 195° C. under a nitrogen atmosphere. After that time, the temperature is increased to 290° C. and maintained at that temperature for 3 hours. The cooled reaction mass is extracted well with ether, filtered through Celite, and the ethereal extracts concentrated under vacuum. The residue is stripped under vacuum to leave the product, 17.3 g. (51%).